Cas no 1609399-82-7 (3-Ethyl(methyl)aminobutanoic Acid Hydrochloride)

• Product Name: 3-Ethyl(methyl)aminobutanoic Acid Hydrochloride
• CAS No: 1609399-82-7
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 4608277
• Update Time: 2025-06-14

3-Ethyl(methyl)aminobutanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[ethyl(methyl)amino]butanoic acid hydrochloride
• 3-Ethyl(methyl)aminobutanoic Acid Hydrochloride

• Inchi： 1S/C7H15NO2.ClH/c1-4-8(3)6(2)5-7(9)10;/h6H,4-5H2,1-3H3,(H,9,10);1H
• InChI Key： QNNTZQBVRXAFJM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N(CC)C)C.[H]Cl

Additional information on 3-Ethyl(methyl)aminobutanoic Acid Hydrochloride

Comprehensive Overview of 3-Ethyl(methyl)aminobutanoic Acid Hydrochloride (CAS No. 1609399-82-7)

3-Ethyl(methyl)aminobutanoic Acid Hydrochloride (CAS No. 1609399-82-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This hydrochloride salt derivative of 3-Ethyl(methyl)aminobutanoic Acid is often explored for its role in modulating biological pathways, particularly in neurotransmitter synthesis and metabolic studies. Researchers are increasingly interested in its physicochemical characteristics, such as solubility, stability, and bioavailability, which are critical for drug formulation and delivery systems.

The compound's molecular structure features an ethyl-methyl amine group attached to a butanoic acid backbone, making it a versatile intermediate in organic synthesis. Its CAS No. 1609399-82-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent studies highlight its potential in designing novel small-molecule therapeutics, especially in targeting neurological disorders. This aligns with growing public interest in brain health supplements and cognitive enhancers, topics frequently searched in AI-driven platforms and scientific forums.

From an industrial perspective, 3-Ethyl(methyl)aminobutanoic Acid Hydrochloride is valued for its high purity and consistency, meeting stringent standards for GMP-certified production. Its applications extend to peptide synthesis and bioconjugation, where its reactive groups facilitate controlled chemical modifications. Environmental and safety profiles of this compound are also under scrutiny, as sustainability becomes a key concern in chemical manufacturing. Searches for green chemistry alternatives and eco-friendly reagents often intersect with discussions about such derivatives.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1609399-82-7, ensuring compliance with regulatory guidelines. The compound's stability under varying pH conditions makes it suitable for oral drug formulations, a trending topic in personalized medicine circles. Additionally, its potential synergies with amino acid-based therapies are being investigated, addressing popular queries about natural nootropics and gut-brain axis interactions.

In summary, 3-Ethyl(methyl)aminobutanoic Acid Hydrochloride represents a promising candidate for multidisciplinary research, bridging gaps between medicinal chemistry, neuroscience, and material science. Its CAS No. 1609399-82-7 ensures traceability in global supply chains, while ongoing studies explore its broader implications in healthtech innovations—a hot topic among investors and researchers alike.